Cas no 85236-15-3 (2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol)

• Product Name: 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol
• CAS No: 85236-15-3
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 1094356
• PubChem ID: 72943005
• Update Time: 2025-06-08

2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol
• 2-(2-bromocyclohexen-1-yl)ethanol
• 85236-15-3

• Inchi： 1S/C8H13BrO/c9-8-4-2-1-3-7(8)5-6-10/h10H,1-6H2
• InChI Key： PUDDHQQZQUWQIB-UHFFFAOYSA-N
• SMILES： BrC1CCCCC=1CCO

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol

Introduction to 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol (CAS No. 85236-15-3)

2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol, with the CAS number 85236-15-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a brominated cyclohexene ring and an alcohol functional group. These features contribute to its diverse applications and potential in various scientific and industrial domains.

The chemical structure of 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol is particularly intriguing due to the presence of the bromine atom, which can participate in a wide range of chemical reactions. The bromine atom serves as a versatile leaving group, making this compound an excellent starting material for synthetic transformations. Additionally, the cyclohexene ring provides a rigid framework that can influence the reactivity and stability of the molecule.

In recent years, 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antiviral drugs. The alcohol functional group can be readily modified to introduce various substituents, thereby tuning the pharmacological properties of the final product.

Beyond pharmaceutical applications, 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol has also found utility in materials science. Its unique molecular structure makes it suitable for use in the synthesis of advanced polymers and coatings. For example, it can be incorporated into polymer chains to enhance their mechanical properties or improve their thermal stability. This versatility has led to its increasing popularity in industries such as automotive, electronics, and construction.

The synthesis of 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol typically involves a multi-step process that begins with the bromination of cyclohexene followed by the introduction of the alcohol group. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound. These methods often involve the use of catalysts and solvents that minimize waste and reduce energy consumption.

In terms of safety and handling, it is important to note that while 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound.

The future prospects for 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its potential as a precursor for novel catalysts and as a building block for supramolecular assemblies. These developments highlight the ongoing importance of this compound in both academic and industrial settings.

In conclusion, 2-(2-Bromocyclohex-1-en-1-yl)ethan-1-ol (CAS No. 85236-15-3) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers across various disciplines. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further cementing its importance in the scientific community.